1-(Phenylamino)butan-2-ol
Cat. No. B2504451
M. Wt: 165.236
InChI Key: CHVYORVUVCOIQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04723986
Procedure details
Aniline, (102.3 g, 1.1 mole) was added to 50 ml of dioxane, 108 g of 1,2-epoxy butane and 1 g of potassium fluoride in 25 ml of water. The mixture heated to reflux for 30 hours. The mixture was poured into water, taken up in 200 ml of methylene chloride, dried over anhydrous magnesium sulfate and stripped under vacuum. The residue was distilled under vacuum and the product, b.p. 98°-106° C. at 0.15 mm, weighed 94 g and was 97% pure by GLPC. It was characterized by IR and NMR.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.O1CCOCC1.[O:14]1[CH:16]([CH2:17][CH3:18])[CH2:15]1.[F-].[K+]>O.C(Cl)Cl>[C:2]1([NH:1][CH2:15][CH:16]([OH:14])[CH2:17][CH3:18])[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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102.3 g
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O1CCOCC1
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Name
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Quantity
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108 g
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Type
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reactant
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Smiles
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O1CC1CC
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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[F-].[K+]
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 30 hours
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Duration
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30 h
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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Details
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The residue was distilled under vacuum
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Outcomes
Product
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Name
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Type
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Smiles
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C1(=CC=CC=C1)NCC(CC)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
